N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide

• IUPAC Name: N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C14H10BrCl2NO/c15-10-3-6-13(12(17)8-10)18-14(19)7-9-1-4-11(16)5-2-9/h1-6,8H,7H2,(H,18,19)
• InChI Key: VUZPUNOABHEZPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=C(C=C2)Br)Cl)Cl
• Molecular Formula: C14H10BrCl2NO
• Molecular Weight: 359.0 g/mol

Description

N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of bromine and chlorine atoms attached to phenyl rings, making it a halogenated derivative of acetamide

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide typically involves the reaction of 4-bromo-2-chloroaniline with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The resulting product is then purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide undergoes various types of chemical reactions, including:

Substitution Reactions: The halogen atoms (bromine and chlorine) on the phenyl rings can be substituted by other nucleophiles.

Reduction Reactions: The compound can be reduced to form corresponding amines or alcohols.

Oxidation Reactions: Oxidation can lead to the formation of quinones or other oxidized derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are utilized.

Major Products

Substitution: Products include various substituted derivatives depending on the nucleophile used.

Reduction: Products include amines or alcohols.

Oxidation: Products include quinones or other oxidized compounds.

Scientific Research Applications

N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-bromo-2-chlorophenyl)-2-(4-fluorophenyl)acetamide
• N-(4-bromo-2-chlorophenyl)-2-(4-methylphenyl)acetamide
• N-(4-bromo-2-chlorophenyl)-2-(4-nitrophenyl)acetamide

Uniqueness

N-(4-bromo-2-chlorophenyl)-2-(4-chlorophenyl)acetamide is unique due to the specific combination of bromine and chlorine atoms on the phenyl rings, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous.